N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline

• IUPAC Name: [4-(1-methoxypropan-2-yl)piperidin-1-yl]-[2-(prop-2-enylamino)phenyl]methanone
• InChI: InChI=1S/C19H28N2O2/c1-4-11-20-18-8-6-5-7-17(18)19(22)21-12-9-16(10-13-21)15(2)14-23-3/h4-8,15-16,20H,1,9-14H2,2-3H3
• InChI Key: BDLCXDVUHRKCTL-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)C1CCN(CC1)C(=O)C2=CC=CC=C2NCC=C
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline, also known as AM-1220, is a synthetic cannabinoid that has been studied for its potential use in scientific research. This compound is a member of the JWH series of synthetic cannabinoids, which were developed in the early 2000s as a way to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

The mechanism of action of N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline involves its binding to the CB1 receptor, which is located in the central nervous system. This binding leads to the activation of the receptor and the subsequent modulation of various physiological processes, including pain perception, appetite, and mood.
Biochemical and Physiological Effects:
N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline has been shown to have a variety of biochemical and physiological effects, including the modulation of pain perception, appetite, and mood. This compound has also been shown to have potential neuroprotective effects, particularly in the context of ischemic stroke.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline in lab experiments is its high affinity for the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of using this compound is its potential for abuse, which means that strict controls must be in place to ensure its safe handling and use.

Future Directions

There are several potential future directions for the study of N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline and other synthetic cannabinoids. One area of interest is the development of compounds that are more selective for specific receptors in the endocannabinoid system. Another area of interest is the study of the potential therapeutic effects of these compounds, particularly in the context of pain management and neuroprotection.
In conclusion, N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline is a synthetic cannabinoid that has been studied for its potential use in scientific research. This compound has high affinity for the CB1 receptor and has been shown to have a variety of biochemical and physiological effects. While there are advantages to using N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline in lab experiments, there are also limitations that must be taken into account. Nonetheless, there are several potential future directions for the study of this compound and other synthetic cannabinoids, particularly in the context of developing new therapeutic approaches for pain management and neuroprotection.

Scientific Research Applications

N-allyl-2-{[4-(2-methoxy-1-methylethyl)piperidin-1-yl]carbonyl}aniline has been studied for its potential use in scientific research, particularly in the study of the endocannabinoid system and its role in various physiological processes. This compound has been shown to have high affinity for the CB1 receptor, which is one of the primary receptors in the endocannabinoid system.